Cas no 890100-82-0 (8-(2-Chloro-3-pyridyl)-8-oxooctanenitrile)

8-(2-Chloro-3-pyridyl)-8-oxooctanenitrile is a nitrile-functionalized organic compound featuring a 2-chloropyridyl moiety and an oxooctanenitrile chain. This structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of agrochemicals and pharmaceuticals. Its reactive nitrile and ketone groups allow for versatile transformations, including nucleophilic additions and cyclization reactions. The 2-chloropyridyl group enhances its utility as a building block for heterocyclic compounds. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its precise molecular architecture enables selective modifications, making it suitable for targeted synthesis in research and industrial applications.

8-(2-Chloro-3-pyridyl)-8-oxooctanenitrile structure

890100-82-0 structure

Product Name:8-(2-Chloro-3-pyridyl)-8-oxooctanenitrile

CAS No:890100-82-0

MF:C₁₃H₁₅ClN₂O

MW:250.724002122879

MDL:MFCD02260499

CID:1937002

PubChem ID:24723363

Update Time:2025-06-07

8-(2-Chloro-3-pyridyl)-8-oxooctanenitrile Chemical and Physical Properties

Names and Identifiers

- 8-(2-chloropyridin-3-yl)-8-oxooctanenitrile
- 8-(2-Chloro-3-pyridyl)-8-oxooctanenitrile
- 8-(2-CHLORO-PYRIDIN-3-YL)-8-OXOOCTANENITRILE
- CTK5G2434
- AG-H-60592
- KB-200168
- MFCD02260499
- 890100-82-0
- DTXSID70641808
- AKOS016018791
- MDL： MFCD02260499
- Inchi： 1S/C13H15ClN2O/c14-13-11(7-6-10-16-13)12(17)8-4-2-1-3-5-9-15/h6-7,10H,1-5,8H2
- InChI Key： RKAWYAMDRRQJIK-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)C(CCCCCCC#N)=O

Computed Properties

Exact Mass: 250.08700
Monoisotopic Mass: 250.0872908Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 53.8Å²

Experimental Properties

Density: 1.147
Boiling Point: 422.7°C at 760 mmHg
Flash Point: 209.5°C
Refractive Index: 1.524
PSA: 53.75000
LogP: 3.78188

8-(2-Chloro-3-pyridyl)-8-oxooctanenitrile Pricemore >>

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abcr	AB362413-1 g	8-(2-Chloro-3-pyridyl)-8-oxooctanenitrile, 97%; .	890100-82-0	97%	1g	€954.60	2023-04-26
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